3-{2-[(isoxazol-5-ylmethyl)amino]-2-oxoethyl}-N,N,4-trimethyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide

• IUPAC Name: N,N,4-trimethyl-3-[2-(1,2-oxazol-5-ylmethylamino)-2-oxoethyl]-2,3-dihydro-1,4-benzoxazine-6-carboxamide
• InChI: InChI=1S/C18H22N4O4/c1-21(2)18(24)12-4-5-16-15(8-12)22(3)13(11-25-16)9-17(23)19-10-14-6-7-20-26-14/h4-8,13H,9-11H2,1-3H3,(H,19,23)
• InChI Key: NVGITIZCPMTKNP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(COC2=C1C=C(C=C2)C(=O)N(C)C)CC(=O)NCC3=CC=NO3
• Molecular Formula: C18H22N4O4
• Molecular Weight: 358.4 g/mol

Description

The compound contains an isoxazole ring, which is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. Isoxazoles are known to possess various types of biological activity, including antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, and antidiabetic activities.

Synthesis Analysis

Isoxazoles can be synthesized using various methods. One common method is the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds. Another method involves the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Molecular Structure Analysis

The molecular structure of isoxazoles can be analyzed using various spectroscopic methods. The presence of the N–O bond in the isoxazole ring allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations.

Chemical Reactions Analysis

Isoxazoles can undergo various chemical reactions. For example, a formal [3 + 2] cycloaddition between ynamides and unprotected isoxazol-5-amines has been developed.

Physical And Chemical Properties Analysis

The physical and chemical properties of isoxazoles can be analyzed using various methods, including IR, 1H NMR, 13C NMR, CHN analysis, and single-crystal X-ray crystallography.

Mechanism of Action

The mechanism of action of isoxazoles can vary depending on their structure and functional groups. Some isoxazoles have been found to act as inhibitors of acetylcholinesterase, a common treatment for early stages of Alzheimer’s disease.

Safety and Hazards

The safety and hazards of isoxazoles can vary depending on their structure and functional groups. It’s always important to handle these compounds with care and follow appropriate safety protocols.

Future Directions

Isoxazoles continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use. Future research will likely focus on developing new synthetic methods and exploring their potential applications in medicinal chemistry.